Cas no 2171300-17-5 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid
• CAS No: 2171300-17-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6577239
• PubChem ID: 165744499
• Update Time: 2025-06-15

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid
• 2171292-71-8
• 2171769-47-2
• EN300-1474262
• EN300-1474264
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1r,3r)-3-ethoxycyclobutyl]carbamoyl}butanoic acid
• 2171300-17-5
• 4-[(3-ethoxycyclobutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1479428
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1s,3s)-3-ethoxycyclobutyl]carbamoyl}butanoic acid

• Inchi： 1S/C26H30N2O6/c1-2-33-17-13-16(14-17)27-25(31)23(11-12-24(29)30)28-26(32)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,16-17,22-23H,2,11-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： FNRJPQBNSHHKHK-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C1)NC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 114Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid

Comprehensive Analysis of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid (CAS No. 2171300-17-5)

The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid (CAS No. 2171300-17-5) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and drug discovery. Its unique structure, featuring a cyclobutyl moiety and an ethoxy group, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and precision medicine, aligning with current trends in personalized therapeutics.

One of the standout features of CAS No. 2171300-17-5 is its compatibility with solid-phase peptide synthesis (SPPS), a widely used technique in biopharmaceutical development. The Fmoc group provides excellent protection for the amino functionality, ensuring high yields and purity during synthesis. This compound is particularly relevant in the context of cancer research, where modified amino acids are explored for their ability to enhance drug stability and bioavailability. Recent studies have highlighted the importance of cyclobutane-containing compounds in modulating protein-protein interactions, a hot topic in structural biology.

From a chemical properties perspective, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid exhibits remarkable stereochemical stability, attributed to its (1s,3s)-3-ethoxycyclobutyl configuration. This stability is crucial for applications in asymmetric synthesis, where maintaining chiral integrity is paramount. The compound's carboxylic acid terminus further allows for versatile conjugation chemistry, enabling linkages to nanoparticles or biopolymers—an area gaining traction in nanomedicine research.

In the realm of computational chemistry, CAS No. 2171300-17-5 has been the subject of molecular docking studies to predict its binding affinity with various enzyme targets. Such in silico approaches are becoming indispensable for accelerating lead compound optimization, especially in fragment-based drug design. The ethoxycyclobutyl segment has shown potential to occupy hydrophobic pockets in protein binding sites, a property leveraged in designing allosteric modulators.

The synthesis and application of this compound also intersect with green chemistry principles. Researchers are exploring solvent-free methods and catalytic processes to produce Fmoc-amino acid derivatives more sustainably—a response to growing demand for eco-friendly pharmaceutical manufacturing. This aligns with broader industry shifts toward biocatalysis and continuous flow chemistry, topics frequently searched in academic databases.

Quality control of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1s,3s)-3-ethoxycyclobutylcarbamoyl}butanoic acid involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy, ensuring compliance with pharmacopeial standards. The compound's chromatographic purity is critical for GMP-grade applications, particularly in preclinical development stages. Recent improvements in high-throughput purification systems have significantly reduced production timelines for such specialty chemicals.

Looking ahead, the demand for CAS No. 2171300-17-5 is expected to grow in tandem with advances in peptide therapeutics and conjugate vaccines. Its structural features position it as a key player in developing next-generation biologics, particularly for immune-oncology applications. The compound's custom synthesis options and scalability make it attractive for both academic labs and industrial-scale production, addressing a common search query about bulk availability of research chemicals.